Cas no 14625-61-7 (1H-Benzimidazole,2-methyl-5-nitro-1-phenyl-)

• Product Name: 1H-Benzimidazole,2-methyl-5-nitro-1-phenyl-
• CAS No: 14625-61-7
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 162842
• PubChem ID: 167128
• Update Time: 2025-04-19

1H-Benzimidazole,2-methyl-5-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-methyl-5-nitro-1-phenyl-
• 2-methyl-5-nitro-1-phenylbenzimidazole
• Benzimidazole, 2-methyl-5-nitro-1-phenyl-
• SR-01000048883-1
• DTXSID70163333
• AKOS023170106
• Z56957485
• 14625-61-7
• SR-01000048883

• Inchi： 1S/C14H11N3O2/c1-10-15-13-9-12(17(18)19)7-8-14(13)16(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： MMLFSPCXFZSZIT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 462.1°Cat760mmHg
• Flash Point: 233.2°C
• Refractive Index: 1.67
• PSA: 60.96